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Compound of Interest

Compound Name: Zomepirac sodium salt

Cat. No.: B1256859 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Zomepirac sodium salt is a potent, non-steroidal anti-inflammatory drug (NSAID) that

functions as a prostaglandin biosynthesis inhibitor.[1][2] Structurally, it is a pyrrole-acetic acid

related to tolmetin.[3][4] It acts by inhibiting cyclooxygenase, thereby blocking the synthesis of

prostaglandins.[5][6] Although it was previously used for its analgesic and anti-inflammatory

properties, it was withdrawn from the market due to instances of severe anaphylactic reactions.

[4][7] In a research context, it is noted for its ability to circumvent MRP-mediated multidrug

resistance.[8][9]

These application notes provide detailed protocols for the preparation, storage, and handling of

Zomepirac sodium salt stock solutions for research purposes.

Chemical and Physical Properties
A summary of the key properties of Zomepirac sodium salt is provided below.
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Property Value References

CAS Number 64092-48-4 [2][10][11]

Molecular Formula C₁₅H₁₃ClNNaO₃ [2][12][13]

Molecular Weight 313.71 g/mol [2][8][12]

Appearance
Light yellow to pale yellow

solid
[11][12]

Purity ≥98% [12]

Solubility
Zomepirac sodium salt exhibits varying solubility depending on the solvent. It is crucial to

select an appropriate solvent based on the intended experimental application. The use of

sonication and/or gentle heating can aid in dissolution, especially at higher concentrations.[1][2]

For aqueous solutions intended for cell culture, sterile filtration through a 0.22 µm filter is

recommended after dissolution.[1]

Solvent Solubility Notes References

DMSO
100 mg/mL (≈318.77

mM)

Use of newly opened,

anhydrous DMSO and

sonication is

recommended for

optimal dissolution.

[1][2]

Water 5 mg/mL - 100 mg/mL

Solubility in water is

reported with some

variability. It is

advisable to start with

a lower concentration

and test solubility.

[1][2][10][11]

Methanol Slightly soluble [11]

Experimental Protocols

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.targetmol.com/compound/zomepirac%20sodium%20salt
https://www.hoelzel-biotech.com/media/import/pdf_sds/AbMole/M6067-100mg__SDS.pdf
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB6231622.htm
https://www.targetmol.com/compound/zomepirac%20sodium%20salt
https://www.bocsci.com/zomepirac-sodium-cas-64092-48-4-item-74212.html
https://www.achemtek.com/collections/newest-products/products/msk8011na-100aw
https://www.targetmol.com/compound/zomepirac%20sodium%20salt
https://www.sigmaaldrich.com/JP/ja/product/sigma/z2625
https://www.bocsci.com/zomepirac-sodium-cas-64092-48-4-item-74212.html
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB6231622.htm
https://www.bocsci.com/zomepirac-sodium-cas-64092-48-4-item-74212.html
https://www.bocsci.com/zomepirac-sodium-cas-64092-48-4-item-74212.html
https://www.benchchem.com/product/b1256859?utm_src=pdf-body
https://www.medchemexpress.com/Zomepirac-sodium-salt.html
https://www.targetmol.com/compound/zomepirac%20sodium%20salt
https://www.medchemexpress.com/Zomepirac-sodium-salt.html
https://www.medchemexpress.com/Zomepirac-sodium-salt.html
https://www.targetmol.com/compound/zomepirac%20sodium%20salt
https://www.medchemexpress.com/Zomepirac-sodium-salt.html
https://www.targetmol.com/compound/zomepirac%20sodium%20salt
https://www.hoelzel-biotech.com/media/import/pdf_sds/AbMole/M6067-100mg__SDS.pdf
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB6231622.htm
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB6231622.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Zomepirac sodium salt powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile deionized water or phosphate-buffered saline (PBS)

Vortex mixer

Sonicator (optional)

Sterile microcentrifuge tubes or vials

Pipettes and sterile filter tips

0.22 µm syringe filter (for aqueous solutions)

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

This protocol is suitable for preparing a high-concentration stock solution for in vitro

experiments.

Preparation: Work in a chemical fume hood and wear appropriate PPE.

Weighing: Accurately weigh the desired amount of Zomepirac sodium salt powder. For

example, to prepare 1 mL of a 100 mM solution, weigh out 31.37 mg of Zomepirac sodium
salt (Molecular Weight: 313.71 g/mol ).

Dissolution: Add the weighed powder to a sterile vial. Add the appropriate volume of

anhydrous DMSO (e.g., 1 mL for 31.37 mg).

Mixing: Tightly cap the vial and vortex thoroughly. If the compound does not fully dissolve,

sonicate the solution for 5-10 minutes.[2]

Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.[1]

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

solvent, and date of preparation. Store the aliquots at -20°C for short-term storage (up to 1
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month) or -80°C for long-term storage (6-12 months).[1][2]

This protocol is for preparing a stock solution in an aqueous buffer, suitable for direct

application in some cell culture experiments. Note the lower solubility in water compared to

DMSO.

Preparation: Work in a laminar flow hood to maintain sterility and wear appropriate PPE.

Weighing: Weigh the desired amount of Zomepirac sodium salt powder. For example, to

prepare 1 mL of a 5 mg/mL solution, weigh out 5 mg of the compound.

Dissolution: Add the powder to a sterile conical tube. Add the desired volume of sterile water

or PBS (e.g., 1 mL).

Mixing: Vortex the solution until the powder is completely dissolved. Sonication may be

required to aid dissolution.[2]

Sterilization: To ensure sterility for cell culture applications, filter the solution through a 0.22

µm syringe filter into a new sterile tube.[1]

Storage: It is recommended to prepare aqueous solutions fresh on the day of use.[1] If short-

term storage is necessary, store at 4°C for no more than 24 hours. For longer-term storage,

aliquoting and freezing at -20°C or -80°C is possible, but stability should be verified.

Storage and Stability
Proper storage is critical to maintain the integrity of Zomepirac sodium salt and its solutions.

Form
Storage
Temperature

Stability Period References

Solid Powder -20°C Up to 3 years [2][11][12]

Solution in DMSO -20°C Up to 1 month [1]

Solution in DMSO -80°C 6 to 12 months [1][2]
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Note: Always store in a tightly sealed container, away from moisture and direct sunlight.[1][10]

It is highly recommended to aliquot stock solutions to prevent degradation from multiple freeze-

thaw cycles.[1]

Safety and Handling Precautions
Zomepirac sodium salt is classified as an acute toxin and requires careful handling.

Personal Protective Equipment (PPE): Always wear safety goggles with side shields,

chemical-resistant gloves, and a lab coat.[10] A suitable respirator should be used if there is

a risk of inhaling dust.[10]

Engineering Controls: Use in a well-ventilated area, preferably within a chemical fume hood.

[10] An accessible safety shower and eye wash station should be available.[10]

Handling: Avoid creating dust.[10] Avoid contact with skin, eyes, and inhalation of the powder

or solution aerosols.[10]

Incompatibilities: Avoid contact with strong acids, alkalis, and strong oxidizing or reducing

agents.[10]

First Aid:

Skin Contact: Immediately wash the affected area with plenty of water. Remove

contaminated clothing.[10]

Eye Contact: Flush eyes with large amounts of water for at least 15 minutes, holding

eyelids open.[10]

Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek immediate

medical attention.[10]
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Figure 1: General Workflow for Zomepirac Sodium Salt Stock Solution Preparation
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Caption: Figure 1: General Workflow for Zomepirac Sodium Salt Stock Solution Preparation.
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Figure 2: Simplified Mechanism of Action for Zomepirac
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Caption: Figure 2: Simplified Mechanism of Action for Zomepirac.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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